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Compound of Interest

Compound Name: 2,3-Dichloro-2-butene

cat. No.: BO73511

An In-depth Technical Guide on the Chemical Properties of 2,3-Dichloro-2-butene

Introduction

2,3-Dichloro-2-butene (CsHsCl2) is a chlorinated alkene existing as two geometric
stereoisomers: cis (Z) and trans (E). This document provides a comprehensive overview of its
chemical and physical properties, experimental protocols for its synthesis and key reactions,
and safety information. The data presented is intended for researchers, scientists, and
professionals in the fields of chemical synthesis and drug development.

Chemical and Physical Properties

2,3-Dichloro-2-butene is a six-carbon halogenated hydrocarbon.[1][2] The presence of a
double bond between the second and third carbon atoms, each bonded to a chlorine atom,
gives rise to cis and trans isomerism. These isomers exhibit distinct physical properties due to
their different molecular geometries.

Isomer Structures and Identification

The spatial arrangement of the methyl and chloro groups around the central carbon-carbon
double bond defines the two isomers.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b073511?utm_src=pdf-interest
https://www.benchchem.com/product/b073511?utm_src=pdf-body
https://www.benchchem.com/product/b073511?utm_src=pdf-body
https://www.benchchem.com/product/b073511?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

(Z)-2,3-dichloro-2-butene (cis)

Cl

C - HsC - CHs
c ___ 1 c

(E)-2,3-dichloro-2-butene (trans)

Cl —— Cl

CHs - HsC ]

c — C

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis and Isomerization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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